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Compound of Interest

Compound Name: Xylobiose

Cat. No.: B8103019 Get Quote

This guide provides immediate safety, operational, and disposal information for laboratory

professionals, including researchers, scientists, and drug development experts, who handle

Xylobiose. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Hazard Assessment and GHS Classification
Xylobiose presents several potential hazards that necessitate careful handling. According to at

least one safety data sheet, it is classified as harmful if swallowed, a skin and eye irritant, and

may cause respiratory irritation[1]. However, other suppliers do not classify it as a hazardous

substance[2][3]. Given this discrepancy, it is prudent to handle Xylobiose with a degree of

caution, assuming the more stringent hazard classification.

Hazard Classification
(GHS)

Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks associated with handling

Xylobiose. The following equipment should be worn at all times when working with this

chemical[1][4]:

Eye Protection: Safety goggles with side-shields are required to protect against splashes and

airborne particles[1].

Hand Protection: Wear protective, chemical-resistant gloves[1].

Body Protection: An impervious lab coat or protective clothing is necessary to prevent skin

contact[1].

Respiratory Protection: In situations where dust or aerosols may be generated, a suitable

respirator should be used. Always work in a well-ventilated area, preferably within a fume

hood[1].

Experimental Protocol: Safe Handling of Xylobiose
This protocol outlines the step-by-step procedure for safely handling Xylobiose in a laboratory

setting.

1. Pre-Handling Preparations

Ensure that a safety shower and an eye wash station are readily accessible[1].
Verify that the work area is well-ventilated.
Gather all necessary PPE and ensure it is in good condition.
Have appropriate spill cleanup materials on hand.

2. Handling Xylobiose

Avoid the formation of dust and aerosols[1].
Do not breathe in dust, fumes, gas, mist, vapors, or spray[1].
Avoid contact with skin and eyes[1].
When weighing or transferring the powder, do so in a fume hood or a designated ventilated
enclosure.
Do not eat, drink, or smoke in the area where Xylobiose is being handled[1].
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3. Post-Handling Procedures

Wash hands thoroughly after handling the substance[1].
Clean all equipment and the work area to remove any residual contamination.
Contaminated clothing should be removed and washed before reuse[1].

First Aid Measures
In the event of exposure, immediate action is crucial:

If Inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention[1].

In Case of Skin Contact: Wash the affected area with plenty of soap and water. If skin

irritation persists, consult a physician[1].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention[1].

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention[1].

Storage and Disposal
Storage:

Store in a well-ventilated place and keep the container tightly closed[1].

For long-term stability, some suppliers recommend storing at -20°C.

Store in a locked-up area to prevent unauthorized access[1].

Disposal:

Dispose of Xylobiose and its container in accordance with all applicable local, state, and

federal regulations[1]. Do not allow the chemical to enter drains or water sources[1].
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Caption: Workflow for the safe handling of Xylobiose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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